Cas no 25594-37-0 (3-Methylpyrazine 1-oxide)

• Product Name: 3-Methylpyrazine 1-oxide
• CAS No: 25594-37-0
• MF: C₅H₆N₂O
• MW: 110.11394071579
• CID: 2189390
• PubChem ID: 573393
• Update Time: 2025-04-21

3-Methylpyrazine 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-Methylpyrazine 1-oxide
• 3-methyl-pyrazine-1-oxide
• DB-304831
• pyrazine 1-oxide, 3-methyl-
• Pyrazine, 2-methyl-, 4-oxide
• 25594-37-0
• SCHEMBL2629384

• Inchi： 1S/C5H6N2O/c1-5-4-7(8)3-2-6-5/h2-4H,1H3
• InChI Key： MLURVXFBKAKBIV-UHFFFAOYSA-N
• SMILES： CC1N=CC=[N+]([O-])C=1

Computed Properties

• Exact Mass: 110.048012819Da
• Monoisotopic Mass: 110.048012819Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 38.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazinium compounds